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Compound of Interest

2-Amino-1-(3,4-
Compound Name: _
dihydroxyphenyl)ethanone

cat. No.: B1212930

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
physiological function, and molecular mechanisms of noradrenaline. It includes detailed
signaling pathways, a summary of quantitative receptor binding data, and a standard
experimental protocol for its study, designed for professionals in the fields of pharmacology,
neuroscience, and drug development.

Noradrenaline: Structure and Chemical Properties

Noradrenaline, also known as norepinephrine, is an organic chemical in the catecholamine
family that functions in the brain and body as a hormone and a neurotransmitter.[1] Its chemical
structure is fundamental to its biological activity.

Structurally, noradrenaline is a phenethylamine.[1] The molecule consists of a catechol moiety
—a benzene ring with two adjacent hydroxyl groups—and an ethylamine side chain with a
hydroxyl group on the beta-carbon.[1][2] The International Union of Pure and Applied Chemistry
(IUPAC) name for noradrenaline is (R)-4-(2-amino-1-hydroxyethyl)benzene-1,2-diol.[1] The
presence of the catechol group and the amine group are critical for its interaction with
adrenergic receptors. The "nor-" prefix signifies that it is the demethylated analogue of
adrenaline (epinephrine).[3]
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Property Value
R)-4-(2-amino-1-hydroxyethyl)benzene-1,2-
IUPAC Name (R4 Y yethy)
diol[1]
Molecular Formula CsH11NOs3[4]
Family Catecholamine, Phenethylamine

Catechol ring, Ethylamine side chain, B-hydroxyl

Key Features
group[1][2]

Biosynthesis of Noradrenaline

Noradrenaline is synthesized from the amino acid tyrosine through a series of enzymatic steps.
This process primarily occurs in the adrenal medulla and the postganglionic neurons of the
sympathetic nervous system.[1] In the central nervous system, the locus coeruleus is the
principal site of noradrenaline production.[1][5][6]

The biosynthetic pathway is as follows:

e Tyrosine to L-DOPA: The process begins with the amino acid tyrosine, which is hydroxylated
by the enzyme tyrosine hydroxylase to form dihydroxyphenylalanine (L-DOPA). This is the
rate-limiting step in catecholamine synthesis.[5][7][8]

e L-DOPA to Dopamine: L-DOPA is then decarboxylated by the enzyme aromatic L-amino acid
decarboxylase (AADC) to produce dopamine.[5][7][8][9]

o Dopamine to Noradrenaline: Dopamine is actively transported into synaptic vesicles.[5][9]
Inside these vesicles, the enzyme dopamine (-hydroxylase (also known as dopamine [3-
monooxygenase) catalyzes the hydroxylation of dopamine to form noradrenaline.[1][5][7][8]

[9]

In some cells, noradrenaline can be further converted to adrenaline by the enzyme
phenylethanolamine-N-methyl transferase.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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